Cas no 918480-09-8 (Piperazine, 1-(phenylmethyl)-4-[2-[2-(trifluoromethyl)phenyl]ethyl]-)

• Product Name: Piperazine, 1-(phenylmethyl)-4-[2-[2-(trifluoromethyl)phenyl]ethyl]-
• CAS No: 918480-09-8
• MF: C₂₀H₂₃F₃N₂
• MW: 348.405235528946
• CID: 775062
• PubChem ID: 59382094
• Update Time: 2025-04-19

Piperazine, 1-(phenylmethyl)-4-[2-[2-(trifluoromethyl)phenyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(phenylmethyl)-4-[2-[2-(trifluoromethyl)phenyl]ethyl]-
• 1-benzyl-4-[2-[2-(trifluoromethyl)phenyl]ethyl]piperazine
• MHWYTWVHHUOCHU-UHFFFAOYSA-N
• SCHEMBL13149633
• 1-Benzyl-4-{2-[2-(trifluoromethyl)phenyl]ethyl}piperazine
• 918480-09-8
• DTXSID10731752

• Inchi： 1S/C20H23F3N2/c21-20(22,23)19-9-5-4-8-18(19)10-11-24-12-14-25(15-13-24)16-17-6-2-1-3-7-17/h1-9H,10-16H2
• InChI Key： MHWYTWVHHUOCHU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CCN1CCN(CC2C=CC=CC=2)CC1)(F)F

Computed Properties

• Exact Mass: 348.18133323g/mol
• Monoisotopic Mass: 348.18133323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 6.5Ų